Asparagusic acid
Asparagusic acid
Asparagusic acid, also known as asparagusate or AACOCF3, belongs to the class of organic compounds known as 1, 2-dithiolane-4-carboxylic acids. These are organic compounds containing a 1, 2-dithiolane ring that bears a carboxylic acid group at the 4-position. Asparagusic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, asparagusic acid is primarily located in the cytoplasm. Asparagusic acid can be biosynthesized from 1, 2-dithiolane. Outside of the human body, asparagusic acid can be found in asparagus and green vegetables. This makes asparagusic acid a potential biomarker for the consumption of these food products.
Asparagusic acid is a sulfur-containing carboxylic acid, a dithiolanecarboxylic acid and a member of dithiolanes. It is a conjugate acid of an asparagusate. It derives from a hydride of a 1,2-dithiolane.
Asparagusic acid is a sulfur-containing carboxylic acid, a dithiolanecarboxylic acid and a member of dithiolanes. It is a conjugate acid of an asparagusate. It derives from a hydride of a 1,2-dithiolane.
Brand Name:
Vulcanchem
CAS No.:
2224-02-4
VCID:
VC0001368
InChI:
InChI=1S/C4H6O2S2/c5-4(6)3-1-7-8-2-3/h3H,1-2H2,(H,5,6)
SMILES:
C1C(CSS1)C(=O)O
Molecular Formula:
C4H6O2S2
Molecular Weight:
150.2 g/mol
Asparagusic acid
CAS No.: 2224-02-4
Inhibitors
VCID: VC0001368
Molecular Formula: C4H6O2S2
Molecular Weight: 150.2 g/mol
| CAS No. | 2224-02-4 |
|---|---|
| Product Name | Asparagusic acid |
| Molecular Formula | C4H6O2S2 |
| Molecular Weight | 150.2 g/mol |
| IUPAC Name | dithiolane-4-carboxylic acid |
| Standard InChI | InChI=1S/C4H6O2S2/c5-4(6)3-1-7-8-2-3/h3H,1-2H2,(H,5,6) |
| Standard InChIKey | AYGMEFRECNWRJC-UHFFFAOYSA-N |
| SMILES | C1C(CSS1)C(=O)O |
| Canonical SMILES | C1C(CSS1)C(=O)O |
| Melting Point | 75.7-76.5°C |
| Physical Description | Solid |
| Description | Asparagusic acid, also known as asparagusate or AACOCF3, belongs to the class of organic compounds known as 1, 2-dithiolane-4-carboxylic acids. These are organic compounds containing a 1, 2-dithiolane ring that bears a carboxylic acid group at the 4-position. Asparagusic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, asparagusic acid is primarily located in the cytoplasm. Asparagusic acid can be biosynthesized from 1, 2-dithiolane. Outside of the human body, asparagusic acid can be found in asparagus and green vegetables. This makes asparagusic acid a potential biomarker for the consumption of these food products. Asparagusic acid is a sulfur-containing carboxylic acid, a dithiolanecarboxylic acid and a member of dithiolanes. It is a conjugate acid of an asparagusate. It derives from a hydride of a 1,2-dithiolane. |
| Synonyms | 1,2-dithiolane-4-carboxylic acid asparagusic acid |
| Reference | [1]. Mitchell SC et al. Asparagusic acid. Phytochemistry. 2014 Jan;97:5-10. |
| PubChem Compound | 16682 |
| Last Modified | Nov 11 2021 |
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